4-(4-Chlorophenyl)-5-(phenylsulfanyl)-1,2,3-thiadiazole

• IUPAC Name: 4-(4-chlorophenyl)-5-phenylsulfanylthiadiazole
• InChI: InChI=1S/C14H9ClN2S2/c15-11-8-6-10(7-9-11)13-14(19-17-16-13)18-12-4-2-1-3-5-12/h1-9H
• InChI Key: KKXIMJCYIFFGJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=C(N=NS2)C3=CC=C(C=C3)Cl
• Molecular Formula: C14H9ClN2S2
• Molecular Weight: 304.8 g/mol
• CAS No.: 338408-15-4

Description

4-(4-Chlorophenyl)-5-(phenylsulfanyl)-1,2,3-thiadiazole is a useful research compound. Its molecular formula is C14H9ClN2S2 and its molecular weight is 304.81. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

• A study demonstrated the synthesis of formazans from a Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, showcasing moderate antimicrobial activity against bacterial strains like Escherichia coli and Salmonella typhi, as well as fungal strains including Aspergillus niger, Penicillium species, and Candida albicans (Sah, Bidawat, Seth, & Gharu, 2014).

Antiviral Properties

• Research on the synthesis of 5‑(4‑Chlorophenyl)-1,3,4-Thiadiazole sulfonamides revealed their potential anti-tobacco mosaic virus activity, marking a significant contribution in the field of antiviral research (Chen et al., 2010).

Corrosion Inhibition

• A study involving quantum chemical and molecular dynamics simulation indicated that certain thiadiazole derivatives, including 4-(4-Chlorophenyl)-5-(phenylsulfanyl)-1,2,3-thiadiazole, may serve as effective corrosion inhibitors for iron, underlining their significance in industrial applications (Kaya et al., 2016).
• Another research highlighted the role of 2,5-disubstituted 1,3,4-thiadiazoles in the corrosion inhibition of mild steel, indicating their potential in materials science and engineering (Bentiss et al., 2007).

Structural and Electronic Properties

• The structural and electronic properties of 5-(4-chlorophenyl)-2-amino-1,3,4-thiadiazole were examined, showcasing the compound's potential application in the field of material science, particularly in non-linear optical materials (Kerru et al., 2019).

Anticancer Activity

• Research involving the synthesis and pharmacological evaluation of thiadiazoles and thiazoles incorporating pyrazole moiety revealed promising anticancer activity, highlighting the potential of these compounds in medical research and drug development (Gomha, Salah, & Abdelhamid, 2014).